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Compound of Interest

Compound Name: Monopropyl Phthalate

Cat. No.: B127036 Get Quote

This guide provides essential technical information on the physical and chemical properties of

monopropyl phthalate, tailored for researchers, scientists, and professionals in drug

development.

Core Molecular Data
Monopropyl phthalate is a chemical compound of interest in various scientific disciplines. A

clear understanding of its fundamental molecular characteristics is crucial for any research or

development application. The key quantitative data for this compound are summarized below.

Property Value Source

Molecular Formula C₁₁H₁₂O₄ [1][2][3][4]

Molecular Weight 208.21 g/mol [1][2][3][5]

This data is foundational for experimental design, enabling accurate molar concentration

calculations, and for the interpretation of analytical results.

Structural and Relational Overview
To visualize the relationship between the compound's name, its chemical formula, and its

molecular weight, the following diagram is provided. This logical structure illustrates the direct

association between these core identifiers.
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Caption: Logical relationship of Monopropyl Phthalate identifiers.

Experimental Protocols
While this document focuses on the core molecular data, it is important to note that these

values are determined through specific experimental and computational methods.

Determination of Molecular Formula: The molecular formula, C₁₁H₁₂O₄, is typically determined

using a combination of elemental analysis and mass spectrometry. Elemental analysis provides

the empirical formula by determining the percentage composition of carbon, hydrogen, and

oxygen. High-resolution mass spectrometry can then be used to determine the exact molecular

mass, which allows for the confirmation of the molecular formula.

Determination of Molecular Weight: The molecular weight of 208.21 g/mol is a calculated value

based on the molecular formula and the atomic weights of its constituent atoms.[1] This value

is crucial for stoichiometric calculations in chemical reactions and for preparing solutions of

known concentrations. Experimental verification is typically achieved through mass

spectrometry, where the mass-to-charge ratio of the ionized molecule is measured.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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